3-(Pyridin-4-yl)butan-1-amine

• CAS No.: 379264-83-2
• Molecular Formula: C9H14N2
• Molecular Weight: 150.22 g/mol
• IUPAC Name: 3-pyridin-4-ylbutan-1-amine
• InChI: InChI=1S/C9H14N2/c1-8(2-5-10)9-3-6-11-7-4-9/h3-4,6-8H,2,5,10H2,1H3
• InChI Key: QXDRXJVROBDWIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCN)C1=CC=NC=C1

Description

3-(Pyridin-4-yl)butan-1-amine is a useful research compound. Its molecular formula is C9H14N2 and its molecular weight is 150.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Next, anhydrous ether (8 ml) was added to lithium aluminum hydride (0.16 g, 4.2 mmol) under a nitrogen atmosphere, and the mixture was stirred under ice-cooling. A solution of 3-(4-pyridyl)butyramide (0.22 g, 1.4 mmol) in anhydrous methylene chloride (8 ml) was added dropwise to the mixture over two minutes, the temperature was raised to room temperature, and the whole was stirred overnight. Ethyl acetate (1 ml) and a 1 N aqueous sodium hydroxide solution (20 ml) were added to the reaction mixture, and the whole was extracted with chloroform (50 ml). The organic layer was dried over anhydrous sodium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography to give 0.15 g (75%) of the titled compound as a pale yellow oily matter.